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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605

Health and Safety Guide for Handling Dimethyl
Vinyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes only and should not be used as a
substitute for a comprehensive Safety Data Sheet (SDS) or professional safety consultation. All
personnel handling dimethyl vinyl phosphate must be thoroughly trained in its hazards and
safe handling procedures. Always consult the most current SDS for this chemical and follow all
applicable local, state, and federal regulations.

Introduction

Dimethyl vinyl phosphate (DMVP) is an organophosphorus compound with the chemical
formula C4HsOsP.[1][2] It is a colorless liquid that is fully miscible in water.[3][4] DMVP serves
as a versatile monomer in the production of polymers and copolymers and is utilized in the
synthesis of pharmaceuticals and agrochemicals due to its reactivity.[1][3] As with other
organophosphorus compounds, DMVP is expected to exhibit toxicity, and its handling requires
strict adherence to safety protocols to minimize exposure and risk.[1] This guide provides an in-
depth overview of the known health and safety information for dimethyl vinyl phosphate,
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including its physicochemical properties, toxicological hazards, safe handling procedures, and

emergency response.

Physicochemical Properties

A summary of the key physical and chemical properties of dimethyl vinyl phosphate is

provided in the table below. This information is critical for understanding its behavior under

various laboratory conditions.

Property Value References
Molecular Formula CaHoOsP [21[31[5]
Molecular Weight 136.09 g/mol [2][3][5]
Appearance Colorless liquid [3]

Boiling Point 197-202 °C [21[3114]
Melting Point <-30°C [3]

Density 1.146 g/mL at 20 °C [21[3114]
Flash Point 101 °C (closed cup) [3]

Water Solubility

Fully miscible

[3]4]

Vapor Pressure

3.83 mmHg at 25°C

[3]

Refractive Index

n20/D 1.428 - 1.435

[2](3]

Storage Temperature

2-8°C

[2](3]

Stability

Sensitive to light, air, and
moisture; store cold.[3] Can
decompose under acidic or

basic conditions.[1]

[1]3]

Toxicological Information

While specific quantitative toxicological data for dimethyl vinyl phosphate is limited in publicly
available literature, its structural similarity to other organophosphorus compounds suggests that
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it should be handled as a hazardous material.[1] Organophosphorus compounds are known to
inhibit acetylcholinesterase, an enzyme critical for nerve function, which can lead to neurotoxic
effects.[1]

Hazard Classification

Based on aggregated GHS data, dimethyl vinyl phosphate is classified as:
» Skin Corrosion/Irritation, Category 1B: Causes severe skin burns and eye damage.[2][5]

o Acute Toxicity, Oral, Category 4 (potential): Harmful if swallowed.[5]

Summary of Toxicological Data for Structurally Related
Compounds

To provide context, the following table summarizes acute toxicity data for related
organophosphorus compounds. This data is NOT for dimethyl vinyl phosphate and should
only be used as a general reference for the potential toxicity of this class of compounds.

Compound Species Route LD50/LC50
Dimethyl

Rat Oral 3,040 mg/kg
Phosphonate
Dimethyl ]

Rabbit Dermal 681 mg/kg
Phosphonate
Dimethyl )

Rat Inhalation > 20,000 mg/m3
Phosphonate

2,2-Dichlorovinyl

) Rat Oral Category 3
Dimethyl Phosphate
2,2-Dichlorovinyl
) Rat Dermal Category 2
Dimethyl Phosphate
2,2-Dichlorovinyl )
Rat Inhalation (Vapors) Category 1

Dimethyl Phosphate
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Potential Health Effects

o Eye Contact: Causes severe eye damage, potentially leading to irreversible injury.[2][5]

o Skin Contact: Causes severe skin burns.[2][5] Prolonged or repeated contact can lead to

skin irritation.
 Inhalation: May be harmful if inhaled. Vapors may cause irritation to the respiratory tract.

» Ingestion: Harmful if swallowed.[5] May cause gastrointestinal irritation, nausea, vomiting,
and diarrhea.[6]

Mechanism of Action: Acetylcholinesterase Inhibition

Organophosphorus compounds, including likely dimethyl vinyl phosphate, act as inhibitors of
acetylcholinesterase (AChE). AChE is a critical enzyme that breaks down the neurotransmitter
acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at nerve synapses,
causing overstimulation of nerve signals. This can result in a range of symptoms from muscle
weakness and twitching to more severe effects like paralysis and respiratory failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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